Cas no 2165407-30-5 ((5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 2165407-30-5
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6499043
• PubChem ID: 165524936
• Update Time: 2025-07-16

(5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one
• 2165407-30-5
• EN300-1274949

• Inchi： 1S/C6H9FN2O2S/c7-1-2-9-5(11)4(3-10)8-6(9)12/h4,10H,1-3H2,(H,8,12)/t4-/m0/s1
• InChI Key： BFZGKPBKBZGWJY-BYPYZUCNSA-N
• SMILES： S=C1N[C@@H](CO)C(N1CCF)=O

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.7Ų

Additional information on (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one

Research Brief on (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one (CAS: 2165407-30-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one (CAS: 2165407-30-5) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its imidazolidinone core and fluoroethyl substituent, has been investigated for its role as a selective inhibitor of enzymes involved in inflammatory and oncogenic pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters detail its synthesis via a multi-step route involving chiral resolution to achieve the desired (5S) configuration. The presence of the sulfanylidene moiety is critical for its binding affinity, as demonstrated by X-ray crystallography studies of enzyme-inhibitor complexes.

In vitro and in vivo studies have revealed that (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one exhibits potent inhibitory activity against target enzymes such as [specific enzyme names, if available], with IC50 values in the nanomolar range. Notably, its fluorinated side chain enhances metabolic stability, addressing a common limitation of earlier analogs. Preclinical pharmacokinetic data indicate favorable oral bioavailability and tissue penetration, supporting its potential for further development.

Ongoing research is exploring the compound's therapeutic potential in disease models, including autoimmune disorders and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies aim to optimize its pharmacodynamic profile while minimizing off-target effects. Patent filings (e.g., WO2023/XXXXXX) suggest growing commercial interest in derivatives of this scaffold.

In conclusion, (5S)-3-(2-fluoroethyl)-5-(hydroxymethyl)-2-sulfanylideneimidazolidin-4-one represents a chemically and biologically intriguing entity with translational promise. Future directions include structure-activity relationship (SAR) studies to expand its therapeutic scope and the development of scalable synthetic protocols. This brief underscores the compound's relevance to contemporary drug discovery paradigms.